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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Diisobutyl glutarate (DIBG) is a diester of glutaric acid and isobutanol, belonging to the

broader class of aliphatic dicarboxylic acid esters. It is a colorless, high-boiling point liquid with

low volatility. Primarily utilized as a plasticizer, solvent, and coalescing agent, DIBG is gaining

attention as a potential replacement for some ortho-phthalate plasticizers due to a more

favorable toxicological profile. This document provides a comprehensive technical overview of

diisobutyl glutarate, consolidating available data on its chemical and physical properties,

synthesis protocols, analytical methodologies, and safety information. The content is

specifically curated for professionals in research, development, and pharmaceutical sciences

who may consider this compound in their formulations.

Chemical and Physical Properties
Diisobutyl glutarate is recognized for its stability and compatibility with various polymers. Its

fundamental properties are critical for predicting its behavior in different formulations and

environments.[1]

Table 1: Chemical Identifiers and Physical Properties of Diisobutyl Glutarate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1615162?utm_src=pdf-interest
https://www.benchchem.com/product/b1615162?utm_src=pdf-body
https://www.benchchem.com/product/b1615162?utm_src=pdf-body
https://www.benchchem.com/product/b1615162?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/117054
https://www.benchchem.com/product/b1615162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
bis(2-methylpropyl)

pentanedioate
[1]

Synonyms
Diisobutyl pentanedioate,

Glutaric acid diisobutyl ester
[1]

CAS Number 71195-64-7 [1]

Molecular Formula C13H24O4 [1]

Molecular Weight 244.33 g/mol [1]

Boiling Point 258.22 - 267.02 °C (estimated) [2]

Density ~0.974 g/cm³ (predicted)

Vapor Pressure
0.0175 mm Hg @ 25 °C

(estimated)
[2]

Flash Point ~116.3 °C (estimated)

Water Solubility
17.75 mg/L @ 25 °C

(estimated)
[2]

Log Kow (Octanol-Water

Partition Coefficient)
3.70 (estimated) [2]

Synthesis of Diisobutyl Glutarate
The most common method for synthesizing diisobutyl glutarate is through Fischer-Speier

esterification. This process involves the acid-catalyzed reaction of glutaric acid with an excess

of isobutanol.

General Experimental Protocol: Fischer Esterification
This protocol is adapted from the synthesis of similar diesters and represents a standard

laboratory procedure for producing diisobutyl glutarate.

Materials:
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Glutaric acid (1.0 equivalent)

Isobutanol (2.5 - 3.0 equivalents)

Acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid, 1-2 mol%)

Toluene (as an azeotropic solvent)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirring

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: Combine glutaric acid, isobutanol, and toluene in a round-bottom flask

equipped with a Dean-Stark trap and reflux condenser.

Catalysis: Add the acid catalyst to the mixture.

Reaction: Heat the mixture to reflux (typically 120-140 °C). Water produced during the

reaction will be removed azeotropically and collected in the Dean-Stark trap.
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Monitoring: Continue the reaction until the theoretical amount of water is collected, or until

analysis (e.g., TLC or GC) shows the consumption of the limiting reactant.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.

Wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the

acid catalyst), and brine. Caution: CO2 evolution during bicarbonate wash can cause

pressure buildup.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Purification:

Remove the toluene and excess isobutanol under reduced pressure using a rotary

evaporator.

The crude diisobutyl glutarate can be further purified by vacuum distillation.

Synthesis Workflow Diagram
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Caption: Fischer esterification workflow for diisobutyl glutarate synthesis.
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Applications and Performance
The primary application of diisobutyl glutarate is as a plasticizer for polymers, most notably

polyvinyl chloride (PVC). Plasticizers are additives that increase the flexibility and durability of a

material. Glutarate esters are considered effective plasticizers and are often blended with other

dicarboxylate esters (adipates and succinates) to achieve specific properties.[3]

Table 2: Comparative Performance Data for Dicarboxylic Acid Ester Plasticizers

Performance Metric
Glutarate Esters
(e.g., DIBG)

Adipate Esters
Phthalate Esters
(e.g., DOP)

Plasticizing Efficiency Good High High

Low-Temperature

Performance
Good to Excellent Excellent Moderate to Good

Permanence

(Migration Resistance)
Good Moderate High

Volatility Low Moderate to High Low

Compatibility with

PVC
Good Good Excellent

Biodegradability
Readily

Biodegradable

Readily

Biodegradable

Slower

Biodegradation

Note: Performance can vary based on the specific ester and formulation.

Analytical Methods
Gas chromatography coupled with mass spectrometry (GC-MS) is the preferred method for the

identification and quantification of diisobutyl glutarate in various matrices.

General Experimental Protocol: GC-MS Analysis
This protocol outlines a general approach for analyzing DIBG. Instrument parameters should

be optimized for the specific equipment and sample matrix.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1615162?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11644719/
https://www.benchchem.com/product/b1615162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Preparation (from a polymer matrix):

Extraction: Extract a known weight of the sample material with a suitable solvent (e.g.,

tetrahydrofuran, dichloromethane) using sonication.

Precipitation: Add a non-solvent (e.g., methanol) to precipitate the polymer.

Centrifugation: Centrifuge the sample to pellet the polymer.

Filtration: Filter the supernatant containing the extracted DIBG through a 0.45 µm syringe

filter.

Dilution: Dilute the filtered extract to a suitable concentration for GC-MS analysis.

2. Instrumental Parameters (Indicative):

GC System: Agilent GC or similar.

Column: HP-5MS (or similar 5% Phenyl Methyl Siloxane), 30 m x 0.25 mm x 0.25 µm.

Inlet Temperature: 280 °C.

Injection Volume: 1 µL (splitless).

Oven Program:

Initial Temperature: 100 °C, hold for 1 min.

Ramp: 15 °C/min to 280 °C.

Hold: 5 min at 280 °C.

MS System: Mass Selective Detector (MSD).

Ionization Mode: Electron Ionization (EI), 70 eV.

Acquisition Mode: Scan or Selected Ion Monitoring (SIM).
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Key m/z fragments for DIBG (expected): The mass spectrum would be characterized by

fragments resulting from the loss of isobutyl and isobutoxy groups, and rearrangements.

While a specific spectrum for DIBG is not readily available, common fragments for similar

esters could be monitored. For diisobutyl phthalate, a retention time of approximately 4.99

minutes has been reported under certain conditions.[4]

Analytical Workflow Diagram
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Caption: General workflow for the GC-MS analysis of diisobutyl glutarate.
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Safety and Toxicology
Available data suggests that diisobutyl glutarate has a low hazard profile.

Table 3: Summary of Toxicological Information

Endpoint Result/Information Source

Acute Oral Toxicity

Expected to be low. For the

related diisobutyl phthalate

(DIBP), LD50 (rat) is >15,000

mg/kg.

[5][6]

Skin Irritation

Not classified as a skin irritant.

For DIBP, minimal effects were

reported in animal studies.

[1][5]

Eye Irritation
Not classified as an eye

irritant.
[1]

Sensitization
Not expected to be a skin

sensitizer.

Genotoxicity

No data available for DIBG.

For DIBP, the genotoxic

potential could not be

determined from available

studies.

[5]

Regulatory Status

EPA Safer Chemical: Green

half-circle - The chemical is

expected to be of low concern

based on experimental and

modeled data.

[1]

Environmental Fate
Diisobutyl glutarate is predicted to be readily biodegradable.[2] Its degradation in the

environment is expected to proceed via hydrolysis of the ester bonds to form glutaric acid and
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isobutanol, which are further metabolized by microorganisms. The biodegradation of the related

diisobutyl phthalate has been shown to be carried out by various bacterial strains.[7][8]

Conclusion
Diisobutyl glutarate presents as a versatile and low-hazard chemical suitable for various

scientific and industrial applications, particularly as a plasticizer and solvent. Its favorable

safety profile makes it a viable candidate for replacing traditional phthalates in sensitive

applications. The synthesis via Fischer esterification is a robust and well-understood process.

Standard analytical techniques, primarily GC-MS, are well-suited for its detection and

quantification. Researchers and developers are encouraged to consider DIBG for formulations

where flexibility, low volatility, and a strong safety profile are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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